Cas no 2230799-65-0 (1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine)

• Product Name: 1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine
• CAS No: 2230799-65-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 6496537
• PubChem ID: 137966083
• Update Time: 2025-05-20

1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine
• 2230799-65-0
• EN300-6474582
• 1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine

• Inchi： 1S/C9H17N3/c1-12-7-3-6-11-8(12)9(10)4-2-5-9/h2-7,10H2,1H3
• InChI Key： FRUSEHQVAOLOGD-UHFFFAOYSA-N
• SMILES： N1(C)CCCN=C1C1(CCC1)N

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 41.6Ų

Additional information on 1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine

Comprehensive Overview of 1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine (CAS No. 2230799-65-0)

The compound 1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine (CAS No. 2230799-65-0) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its distinctive tetrahydropyrimidine and cyclobutylamine moieties, this compound exhibits potential applications in the development of novel therapeutics. Researchers are particularly interested in its role as a pharmacophore in targeting specific biological pathways, making it a subject of ongoing studies in both academic and industrial settings.

In recent years, the demand for small-molecule modulators and heterocyclic compounds has surged, driven by advancements in precision medicine and targeted therapy. The 1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine fits into this trend due to its potential interactions with enzymes and receptors involved in critical cellular processes. Its cyclobutane ring and methyl-substituted tetrahydropyrimidine structure contribute to its stability and bioavailability, which are key factors in drug design.

One of the most frequently searched questions in the scientific community revolves around the synthetic routes for this compound. Researchers often inquire about efficient synthesis methods, yield optimization, and scalability for industrial production. The compound's CAS No. 2230799-65-0 is a critical identifier in patent literature and chemical databases, highlighting its importance in intellectual property and regulatory compliance. Additionally, its potential as a building block for more complex molecules makes it a valuable asset in combinatorial chemistry.

The rise of AI-driven drug discovery and computational chemistry has further amplified interest in 1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine. Machine learning models are being employed to predict its binding affinities and ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), which are crucial for preclinical development. This aligns with the growing focus on green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce such compounds.

Another hot topic is the compound's potential role in neuropharmacology. Given the structural similarity to known neuromodulators, there is speculation about its applicability in treating neurological disorders. However, rigorous in vitro and in vivo studies are required to validate these hypotheses. The 1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl group, in particular, is under scrutiny for its possible effects on neurotransmitter systems.

From a commercial perspective, the compound's patent landscape and market potential are subjects of keen interest. Companies specializing in custom synthesis and contract research are actively exploring its applications, especially in niche therapeutic areas. The cyclobutan-1-amine moiety, known for its conformational rigidity, is often leveraged to enhance the drug-like properties of lead compounds, making it a sought-after feature in fragment-based drug design.

In conclusion, 1-(1-Methyl-1,4,5,6-tetrahydropyrimidin-2-yl)cyclobutan-1-amine (CAS No. 2230799-65-0) represents a promising candidate for further research and development. Its unique structure, combined with the growing demand for innovative therapeutics, positions it as a molecule of significant scientific and commercial value. As the fields of medicinal chemistry and drug discovery continue to evolve, this compound is likely to remain a focal point for both academic and industrial investigations.